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Compound of Interest

Compound Name: ARTO0380

Cat. No.: B12384150

Essential Safety and Logistical Information for the Disposal of ART0380, a Potent ATR Kinase
Inhibitor.

This document provides procedural guidance for the safe and compliant disposal of ART0380
(also known as Alnodesertib), a substance under investigation for its antitumor activity.[1] Due
to its nature as a potent, selective, and ATP-competitive ATR kinase inhibitor, proper handling
and disposal are critical to ensure the safety of laboratory personnel and to maintain
environmental compliance.[2] This guide is intended for researchers, scientists, and drug
development professionals who may handle this compound.

Key Compound Information

The following table summarizes essential data for ART0380.
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Property Value Source
Molecular Formula C18H24N602S [2]
Molecular Weight 388.49 g/mol [2]
CAS Number 2267316-76-5 [1]
Solubility 10 mM in DMSO [2]
Storage (Solid) -20°C for 12 months; 4°C for 6 2]

months

-80°C for 6 months; -20°C for 6
Storage (In Solvent) [2]
months

Experimental Protocols for Disposal

As ARTO0380 is a research chemical, specific degradation or neutralization protocols are not
publicly available. Therefore, disposal must adhere to the principles of hazardous chemical
waste management. The following step-by-step procedures are based on general laboratory
safety guidelines.

Procedure for Segregation and Packaging of ART0380
Waste

o Waste Identification and Segregation:

o Treat all materials contaminated with ART0380 as hazardous chemical waste. This
includes, but is not limited to:

Unused or expired solid ART0380.

Solutions containing ART0380.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., pipette tips, vials, flasks).
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o Do not mix ART0380 waste with other waste streams such as biohazardous waste,
radioactive waste, or non-hazardous trash.

e Solid Waste Disposal:

o Collect all solid waste contaminated with ART0380 (e.g., powder, contaminated weigh
boats, gloves, and other disposable lab supplies) in a designated, leak-proof, and clearly
labeled hazardous waste container.

o The container should be made of a material compatible with the chemical. A polyethylene
drum or a designated hazardous waste bag within a rigid secondary container is
recommended.

e Liquid Waste Disposal:

o Collect liquid waste containing ART0380, including stock solutions and experimental
residues, in a sealable, chemical-resistant container (e.g., a glass or polyethylene bottle).

o Do not overfill the container; leave at least 10% of the volume as headspace to allow for
expansion.

o Segregate aqueous solutions from organic solvent solutions.
o Disposal of "Empty" Containers:

o Containers that have held ART0380 are not considered empty unless they have been
triple-rinsed.

o The first rinse of a container that held a highly toxic chemical must be collected and
disposed of as hazardous waste.[3] Subsequent rinses may also need to be collected
depending on local regulations.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"ART0380 (Alnodesertib)".

o List all components of a mixture, including solvents and their approximate concentrations.
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o Indicate the date when waste was first added to the container.

o Storage and Pickup:

o Store sealed hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure secondary containment for all liquid waste containers to prevent spills.

o Schedule a pickup with your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

ARTO0380 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ART0380 waste.
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Caption: Workflow for the proper segregation and disposal of ART0380 waste.
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This guide provides a framework for the safe disposal of ART0380. Always consult your
institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for the
most detailed and compliant procedures. In case of a spill or exposure, contact your
institution's emergency services and Environmental Health and Safety department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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